Alkyl-CoA disulfides
Alkyl-CoA disulfides are a class of sulfur-containing compounds that consist of a Coenzyme A (CoA) molecule covalently linked to an alkyl group through a disulfide bond. These molecules play important roles in various biological processes, including cellular signaling and as substrates for certain enzymes involved in metabolic pathways. Alkyl-CoA disulfides are also known for their potential applications in the pharmaceutical industry due to their unique structural features and functional properties. They can be used as intermediates in chemical synthesis, drug discovery, and as probes for studying biological systems. The synthetic production of alkyl-CoA disulfides involves controlled chemical reactions that introduce the alkyl group onto the CoA moiety via a disulfide bond formation. These compounds are characterized by their stability and reactivity, making them valuable tools in both academic research and industrial applications.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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Coenzyme A disulfide | 31664-36-5 | C42H70N14O32P6S2 |
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Glycine, L-γ-glutamyl-3-[[2-[[3-[(2,4-dihydroxy-3,3-dimethyl-1-oxobutyl)amino]-1-oxopropyl]amino]ethyl]dithio]-L-alanyl-, 5'-ester with adenosine 5'-(trihydrogen diphosphate) 3'-(dihydrogen phosphate) | 6477-52-7 | C31H51N10O22P3S2 |
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